Cas no 501418-06-0 (1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid)

1,1a,6,6a-Tetrahydrocyclopropa[a]indene-1-carboxylic acid is a structurally unique bicyclic compound featuring a fused cyclopropane-indene system with a carboxylic acid functional group. This configuration imparts notable rigidity and reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. Its strained cyclopropane ring enhances reactivity in ring-opening and cycloaddition reactions, while the carboxylic acid group allows for further derivatization. The compound’s stability under controlled conditions ensures consistent performance in applications such as pharmaceutical synthesis and materials science. Its distinct molecular architecture offers opportunities for exploring novel reaction pathways and functional group transformations.
1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid structure
501418-06-0 structure
Product Name:1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
CAS No:501418-06-0
MF:C11H10O2
MW:174.195903301239
MDL:MFCD05863464
CID:1559755
PubChem ID:249470
Update Time:2025-06-07

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-
    • 1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
    • 501418-06-0
    • AKOS026730393
    • BVA41806
    • SCHEMBL16450274
    • 1H,1aH,2H,6bH-cyclopropa[a]indene-1-carboxylic acid
    • NSC-67823
    • NSC67823
    • 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid
    • 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylicacid
    • EN300-89587
    • MDL: MFCD05863464
    • Inchi: 1S/C11H10O2/c12-11(13)10-8-5-6-3-1-2-4-7(6)9(8)10/h1-4,8-10H,5H2,(H,12,13)
    • InChI Key: PPNDVQGPAPLJNH-UHFFFAOYSA-N
    • SMILES: OC(C1C2C3C=CC=CC=3CC21)=O

Computed Properties

  • Exact Mass: 174.0681
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 347.7±31.0 °C at 760 mmHg
  • Flash Point: 156.6±19.5 °C
  • PSA: 37.3
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Security Information

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Pricemore >>

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